Cas no 1326813-56-2 (4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326813-56-2
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• MDL: MFCD19706149
• CID: 4694767
• Update Time: 2025-05-19

4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706149
• Inchi： 1S/C18H23NO5/c1-12-7-9-18(10-8-12)19(15(11-24-18)17(21)22)16(20)13-3-5-14(23-2)6-4-13/h3-6,12,15H,7-11H2,1-2H3,(H,21,22)
• InChI Key： NIGAQRBFPWPGQX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(=CC=2)OC)=O)C21CCC(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 478
• Topological Polar Surface Area: 76.1

Additional information on 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid (CAS No. 1326813-56-2)

4-(4-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a complex organic compound with the CAS registry number 1326813-56-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen or nitrogen atom in this case. The structure of this molecule is intriguing, featuring a spiro system with a 1,4-diaza ring fused to a benzene ring, along with substituents that contribute to its unique chemical properties.

The molecular formula of CAS No. 1326813-56 is C₂₀H₂₅N₂O₅, indicating the presence of 20 carbon atoms, 25 hydrogen atoms, two nitrogen atoms, and five oxygen atoms. The molecular weight is approximately 397.4 g/mol, which is significant for understanding its physical and chemical behavior. The compound's structure includes a methoxy group (-OCH₃) attached to the benzene ring, which can influence its reactivity and solubility properties.

The synthesis of 4-(4-Methoxybenzoyl)-8-methyl... involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules, leveraging techniques such as microwave-assisted synthesis or catalytic methods to enhance yield and purity.

In terms of applications, this compound has garnered interest in the pharmaceutical industry due to its potential as a drug candidate or intermediate in drug development. Its spiro structure and functional groups make it a promising scaffold for exploring bioactive molecules with specific pharmacological properties. For instance, studies have shown that similar spiro compounds exhibit anti-inflammatory or anticancer activities, suggesting that CAS No. 1326813 might possess analogous biological effects.

Recent research has focused on the pharmacokinetic properties of spiro[4.5]decane derivatives, including their absorption, distribution, metabolism, and excretion profiles. Understanding these parameters is crucial for evaluating their suitability as therapeutic agents. Additionally, computational modeling techniques have been employed to predict the binding affinity of this compound to various biological targets, providing insights into its potential mechanisms of action.

The stereochemistry of CAS No. 1326813 also plays a significant role in its activity and stability. The presence of chiral centers in the molecule can lead to enantiomeric forms with distinct biological effects, which is a critical consideration in drug design and development.

In conclusion, 4-(4-Methoxybenzoyl)-8-methyl... (CAS No. 1326813) represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with potential therapeutic applications. As research continues to uncover its properties and mechanisms of action, this compound holds promise for advancing medical science and contributing to innovative treatment options.